Cas no 944561-44-8 (Propargyl-PEG2-amine)

Propargyl-PEG2-amine structure

Product Name:Propargyl-PEG2-amine

CAS No:944561-44-8

MF:C₇H₁₃NO₂

MW:143.183622121811

MDL:MFCD19160595

CID:3165026

PubChem ID:253660830

Update Time:2024-10-25

Propargyl-PEG2-amine Chemical and Physical Properties

Names and Identifiers

- 2-[2-(2-Propynyloxy)ethoxy]ethylamine
- 2-[2-(Propargyloxy)ethoxy]ethylamine
- Propyne-PEG2-NH2
- Propargyl-PEG2-amine
- Propyne-PEG2-amine
- BIPG1723
- GVHLQHHQXWSDDM-UHFFFAOYSA-N
- FCH932465
- 2-(2-(prop-2-ynyloxy)ethoxy)ethanamine
- AK192668
- 2-(2-Prop-2-ynyloxy-ethoxy)-ethylamine
- P2225
- 3-[2-(2-AMINOETHOXY)ETHOXY]PROP-1-YNE
- 2-[2-(2-Propyn-1-yloxy)ethoxy]ethanamine (ACI)
- 2-(2-(2-Propyn-1-yloxy)ethoxy)ethylamine
- 2-(2-(Prop-2-yn-1-yloxy)ethoxy)ethan-1-amine
- 2-(2-Prop-2-ynoxyethoxy)ethanamine
- 944561-44-8
- AKOS006238607
- DTXSID301274815
- Propargyl-PEG2-NH2
- H11428
- 2-[2-(2-Propyn-1-yloxy)ethoxy]ethanamine
- DS-10346
- HY-W051634
- SCHEMBL563252
- H2N-PEG2-Propyne
- CS-0044012
- SY056612
- HC=C-CH2-PEG2-NH2
- Alkyne-PEG2-Amine
- HC inverted exclamation markOC-CH2-PEG2-NH2
- EN300-6986641
- DA-77103
- Alkyne-PEG2-NH2
- MFCD19160595
- BP-22519
- R02-0007
- MDL： MFCD19160595
- Inchi： 1S/C7H13NO2/c1-2-4-9-6-7-10-5-3-8/h1H,3-8H2
- InChI Key： GVHLQHHQXWSDDM-UHFFFAOYSA-N
- SMILES： C#CCOCCOCCN

Computed Properties

Exact Mass: 143.094628657 g/mol
Monoisotopic Mass: 143.094628657 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 6
Complexity: 105
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 44.5
Molecular Weight: 143.18
XLogP3: -0.9

Experimental Properties

Color/Form: No data available
Density: 0.992±0.06 g/cm3 (20 ºC 760 Torr),
Melting Point: No data available
Boiling Point: 213.8±20.0 ºC (760 Torr),
Flash Point: 88.4±29.0 ºC,
Refractive Index: 1.4590 to 1.4630
Solubility: Soluble (228 g/l) (25 º C),

Propargyl-PEG2-amine Security Information

Symbol:
Prompt：dangerous
Signal Word：Warning
Hazard Statement： H227-H314
Warning Statement： P210-P260-P264-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P370+P378-P403+P235-P405-P501
Hazardous Material transportation number：UN 2735 8/PG II
Safety Instruction： H303+H313+H333
HazardClass：8
PackingGroup：II
Storage Condition：0-10°C

Propargyl-PEG2-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
MedChemExpress	HY-W051634-100mg	Propargyl-PEG2-amine	944561-44-8	≥98.0%	100mg	￥350	2023-08-31
abcr	AB474698-1 g	2-[2-(2-Propynyloxy)ethoxy]ethylamine, 98%; .	944561-44-8	98%	1g	€121.00	2023-07-18
abcr	AB474698-5 g	2-[2-(2-Propynyloxy)ethoxy]ethylamine, 98%; .	944561-44-8	98%	5g	€367.40	2023-07-18
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD322200-250mg	2-[2-(2-Propynyloxy)ethoxy]ethylamine	944561-44-8	97%	250mg	￥28.0	2024-04-17
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD322200-1g	2-[2-(2-Propynyloxy)ethoxy]ethylamine	944561-44-8	97%	1g	￥70.0	2024-04-17
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD322200-5g	2-[2-(2-Propynyloxy)ethoxy]ethylamine	944561-44-8	97%	5g	￥313.0	2024-04-17
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD322200-10g	2-[2-(2-Propynyloxy)ethoxy]ethylamine	944561-44-8	97%	10g	￥612.0	2024-04-17
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD322200-25g	2-[2-(2-Propynyloxy)ethoxy]ethylamine	944561-44-8	97%	25g	￥1485.0	2024-04-17
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD322200-100g	2-[2-(2-Propynyloxy)ethoxy]ethylamine	944561-44-8	97%	100g	￥4982.0	2024-04-17
Apollo Scientific	BIPG1723-250mg	Propargyl-PEG2-amine	944561-44-8		250mg	£325.00	2023-08-31

Propargyl-PEG2-amine Production Method

Production Method 1

1245006-63-6

944561-44-8

Reaction Conditions

1.1 Reagents: Triphenylphosphine Solvents: Tetrahydrofuran , Water ; overnight, rt

Reference

: Triazine-Based Tool Box for Developing Peptidic PET Imaging Probes: Syntheses, Microfluidic Radiolabeling, and Structure-Activity Evaluation

Li, Hairong; Zhou, Haiying; Krieger, Stephanie; Parry, Jesse J.; Whittenberg, Joseph J.; et al, Bioconjugate Chemistry, 2014, 25(4), 761-772

Production Method 2

1245006-63-6

944561-44-8

Reaction Conditions

1.1 Reagents: Triphenylphosphine , Water Solvents: Tetrahydrofuran ; 10 h, rt

Reference

: Chimeric small molecules for the recruitment of antibodies to cancer cells

, United States, , ,

Production Method 3

1245006-63-6

944561-44-8

Reaction Conditions

1.1 Reagents: Triphenylphosphine , Water Solvents: Tetrahydrofuran ; 10 h, rt

Reference

: A Remote Arene-Binding Site on Prostate Specific Membrane Antigen Revealed by Antibody-Recruiting Small Molecules

Zhang, Andrew X.; Murelli, Ryan P.; Barinka, Cyril; Michel, Julien; Cocleaza, Alexandra; et al, Journal of the American Chemical Society, 2010, 132(36), 12711-12716

Production Method 4

1245006-63-6

944561-44-8

Reaction Conditions

1.1 Reagents: Triphenylphosphine Solvents: Dichloromethane , Tetrahydrofuran , Water ; rt

Reference

: Design and synthesis of protoporphyrin IX/vitamin B12 molecular hybrids via CuAAC reaction

Loska, Rafal; Janiga, Anita; Gryko, Dorota, Journal of Porphyrins and Phthalocyanines, 2013, 17(1-2), 104-117

Production Method 5

944561-44-8

Reaction Conditions

1.1 Reagents: Hydrazine hydrate (1:1) Solvents: Ethanol

Reference

: Preparation of bifunctional compounds as HMG-CoA reductase degradation-inducing compounds

, World Intellectual Property Organization, , ,

Production Method 6

106-96-7

139115-91-6

944561-44-8

Reaction Conditions

1.1 4 h, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ; pH 6 - 7

Reference

: Preparation of dithiodimannobiose-gold nano probe for detection of virus receptor DC-SIGN/R

, China, , ,

Production Method 7

944561-44-8

Reaction Conditions

Reference

: Raf-degrading conjugate compounds

, World Intellectual Property Organization, , ,

Production Method 8

869310-84-9

944561-44-8

Reaction Conditions

1.1 Reagents: Sulfuric acid Solvents: Diethyl ether , 1,4-Dioxane , Water ; 30 min, rt; 40 min, rt
1.2 Reagents: Potassium carbonate Solvents: Water ; 20 h, rt

Reference

: The Role of Flexibility in the Rational Design of Modularly Assembled Ligands Targeting the RNAs that Cause the Myotonic Dystrophies

Disney, Matthew D.; Lee, Melissa M.; Pushechnikov, Alexei; Childs-Disney, Jessica L., ChemBioChem, 2010, 11(3), 375-382

Production Method 9

869310-84-9

944561-44-8

Reaction Conditions

1.1 Reagents: Trifluoroacetic acid Solvents: Dichloromethane ; 24 h, rt

Reference

: Probing Bacterial-Toxin Inhibition with Synthetic Glycopolymers Prepared by Tandem Post-Polymerization Modification: Role of Linker Length and Carbohydrate Density

Richards, Sarah-Jane; Jones, Mathew W.; Hunaban, Mark; Haddleton, David M.; Gibson, Matthew I., Angewandte Chemie, 2012, 51(31), 7812-7816

Production Method 10

1245006-63-6

944561-44-8

Reaction Conditions

1.1 Reagents: Triphenylphosphine Solvents: Tetrahydrofuran ; 48 d, rt
1.2 Reagents: Water ; 48 h, rt

Reference

: A Modular Approach to Triazole-Containing Chemical Inducers of Dimerization for Yeast Three-Hybrid Screening

Tran, Fanny; Odell, Anahi V.; Ward, Gary E.; Westwood, Nicholas J., Molecules, 2013, 18(9), 11639-11657

Production Method 11

1245006-63-6

944561-44-8

Reaction Conditions

1.1 Reagents: Triphenylphosphine Solvents: Tetrahydrofuran , Water ; 10 h, rt

Reference

: Synthesis of indocyanine green functionalized comblike poly(aspartic acid) derivatives for enhanced cancer cell ablation by targeting the endoplasmic reticulum

Wan, Jiaxun; Sun, Luyan; Wu, Pan; Wang, Fang; Guo, Jia; et al, Polymer Chemistry, 2018, 9(10), 1206-1215

Production Method 12

869310-84-9

944561-44-8

Reaction Conditions

1.1 Reagents: Trifluoroacetic acid Solvents: Dichloromethane ; 0 °C; overnight, rt
1.2 Reagents: Benzene, diethenyl-, polymer with ethenylbenzene and ethenylethylbenzene, chloro… Solvents: Methanol ; 10 min, rt

Reference

: Pharmaceutical composition having anti-cancer immunostimulating effect and/or immune checkpoint inhibition potentiating effect

, World Intellectual Property Organization, , ,

Production Method 13

869310-84-9

944561-44-8

Reaction Conditions

1.1 Reagents: Trifluoroacetic acid Solvents: Dichloromethane ; 2 h, rt

Reference

: A MedChem toolbox for cereblon-directed PROTACs

Steinebach, Christian; Sosic, Izidor; Lindner, Stefanie; Bricelj, Alesa; Kohl, Franziska; et al, MedChemComm, 2019, 10(6), 1037-1041

Production Method 14

1245006-63-6

944561-44-8

Reaction Conditions

1.1 Reagents: Triphenylphosphine Solvents: Tetrahydrofuran , Water ; 12 h, rt

Reference

: Bifunctional molecules with antibody-recruiting and entry inhibitory activity against the human immunodeficiency virus

, World Intellectual Property Organization, , ,